Cas no 60184-76-1 (Benz[a]anthracene-7,12-dione, 11-methyl-)

• Product Name: Benz[a]anthracene-7,12-dione, 11-methyl-
• CAS No: 60184-76-1
• MF: C₁₉H₁₂O₂
• MW: 272.297385215759
• CID: 498795
• PubChem ID: 13130520
• Update Time: 2025-04-19

Benz[a]anthracene-7,12-dione, 11-methyl- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7,12-dione, 11-methyl-
• 11-methylbenzo[a]anthracene-7,12-dione

• Inchi： 1S/C19H12O2/c1-11-5-4-8-14-16(11)19(21)17-13-7-3-2-6-12(13)9-10-15(17)18(14)20/h2-10H,1H3
• InChI Key： QUGGTIZGUJWIRD-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=CC=2C(C2C=CC3C=CC=CC=3C=21)=O

Computed Properties

• Exact Mass: 272.08376
• Monoisotopic Mass: 272.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines